Cas no 203628-11-9 (1(2H)-Isoquinolinone, 3-(4-chlorophenyl)-6-methyl-)

• Product Name: 1(2H)-Isoquinolinone, 3-(4-chlorophenyl)-6-methyl-
• CAS No: 203628-11-9
• MF: C₁₆H₁₂ClNO
• MW: 269.725583076477
• CID: 1392322
• PubChem ID: 44360571
• Update Time: 2025-04-20

1(2H)-Isoquinolinone, 3-(4-chlorophenyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 3-(4-chlorophenyl)-6-methyl-
• 3-(4-chlorophenyl)-6-methyl-2H-isoquinolin-1-one
• CHEMBL141838
• 3-(4-Chlorophenyl)-6-methylisoquinolin-1(2H)-one
• 203628-11-9
• DTXSID20658441

• Inchi： 1S/C16H12ClNO/c1-10-2-7-14-12(8-10)9-15(18-16(14)19)11-3-5-13(17)6-4-11/h2-9H,1H3,(H,18,19)
• InChI Key： DNQYHWBDJNQUHG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC2C=C(C)C=CC=2C(N1)=O

Computed Properties

• Exact Mass: 269.06086
• Monoisotopic Mass: 269.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1